1,1-difluoro-3,3-dimethylbutan-2-amine hydrochloride

• CAS No.: 2639448-21-6
• Molecular Formula: C6H14ClF2N
• Molecular Weight: 173.6

Description

1,1-difluoro-3,3-dimethylbutan-2-amine hydrochloride is a chemical compound that has garnered attention in various fields of research due to its unique chemical structure and potential biological activities. This compound is characterized by the presence of two fluorine atoms and a dimethylbutan-2-amine backbone, making it a subject of interest for synthetic chemists and researchers in medicinal chemistry.

Preparation Methods

The synthesis of 1,1-difluoro-3,3-dimethylbutan-2-amine hydrochloride typically involves multiple steps, starting with the preparation of the appropriate precursors. One common synthetic route involves the fluorination of a suitable precursor, followed by amination and subsequent conversion to the hydrochloride salt. The reaction conditions often require the use of specific reagents and catalysts to achieve the desired product with high yield and purity .

Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. These methods often include continuous flow processes and the use of automated systems to monitor and control the reaction parameters.

Chemical Reactions Analysis

1,1-difluoro-3,3-dimethylbutan-2-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where one or more atoms or groups are replaced by other atoms or groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and the reagents used .

Scientific Research Applications

1,1-difluoro-3,3-dimethylbutan-2-amine hydrochloride has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and mechanisms.

Medicine: Researchers are exploring its potential as a pharmaceutical intermediate and its biological activities for drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 1,1-difluoro-3,3-dimethylbutan-2-amine hydrochloride exerts its effects involves interactions with molecular targets and pathways. The presence of fluorine atoms can influence the compound’s reactivity and binding affinity to specific enzymes or receptors. These interactions can modulate biological pathways, leading to various physiological effects .

Comparison with Similar Compounds

1,1-difluoro-3,3-dimethylbutan-2-amine hydrochloride can be compared with similar compounds such as:

2,2-difluoro-3,3-dimethylbutan-1-amine hydrochloride: This compound has a similar structure but differs in the position of the fluorine atoms and the amine group.

(2R)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine hydrochloride: This compound contains an additional fluorine atom and has different stereochemistry.

The uniqueness of this compound lies in its specific arrangement of fluorine atoms and the amine group, which can result in distinct chemical and biological properties.